Cas no 38875-53-5 (5-Bromopyridine-2,3-diamine)
5-Bromopyridine-2,3-diamine is a brominated diamine derivative of pyridine, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a reactive bromine substituent and two adjacent amino groups, enabling selective functionalization for the construction of complex heterocyclic frameworks. The compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, such as kinase inhibitors and agrochemicals. Its stability under standard conditions and compatibility with cross-coupling reactions enhance its utility in targeted derivatization. High purity grades ensure reproducibility in research applications, making it a reliable building block for specialized synthetic pathways.
5-Bromopyridine-2,3-diamine structure
Product Name:5-Bromopyridine-2,3-diamine
CAS No:38875-53-5
MF:C5H6BrN3
MW:188.025239467621
MDL:MFCD00460094
CID:54928
PubChem ID:24879236
Update Time:2025-10-28
5-Bromopyridine-2,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2,3-diaminopyridine
- 2,3-Diamino-5-bromopyridine
- 5-Bromopyridine-2,3-diamine
- 5-bromopyridine-2,3-diamine dihydrochloride
- 5-BROMO-2,3-DIAMINEPYRIDINE
- 5-BROMO-2,3-DIAMINOPYDINE
- 5-bromo-2,3-pyridinediamine
- IFLAB-BB F2124-0011
- Pyridine,2,3-diamino-5-bromo- (6CI,7CI)
- 2,3-Pyridinediamine, 5-bromo-
- (3-AMINO-5-BROMOPYRIDIN-2-YL)AMINE
- PubChem5383
- 5-brompyridin-2,3-diamine
- 5-Bromopyridin-2,3-diamine
- KSC495I2N
- 5-bromo-2,3- diaminopyridine
- 5-bromo pyridine-2,3-diamine
- WT369
- HMS1768B21
- 38875-53-5
- FG-0469
- BR9
- SB11854
- UNII-VS8NFO6O1G
- W-106462
- EN300-07258
- PB10156
- FT-0620069
- AC-3571
- SCHEMBL189764
- BP-12098
- AKOS000267995
- BCP21826
- MFCD00460094
- A6549
- STR08529
- DTXSID30192129
- CS-W002619
- VS8NFO6O1G
- AH-357/03488033
- 5-Bromopyridine-2,3-diamine pound>>5-Bromo-2,3-diaminopyridine
- CL0001
- 2,3-Diamino-5-bromopyridine, 97%
- 2-AMINO-5-BROMO-3-PYRIDYLAMINE
- 5-Bromo-pyridine-2,3-diamine
- AM20061863
- CHEMBL4060760
- EINECS 254-172-9
- NS00030478
- Z56950512
- DTXCID90114620
- STK696227
- 2,3-Di Amino-5-Bromo Pyridine
- DB-031410
- BBL013028
-
- MDL： MFCD00460094
- Inchi： 1S/C5H6BrN3/c6-3-1-4(7)5(8)9-2-3/h1-2H,7H2,(H2,8,9)
- InChI Key： YRGMYJUKFJPNPD-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1)N)N
- BRN： 119436
Computed Properties
- Exact Mass: 186.97500
- Monoisotopic Mass: 186.97451
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.5
- Topological Polar Surface Area: 64.9
Experimental Properties
- Color/Form: powder
- Density: 1.6770 (rough estimate)
- Melting Point: 155 °C (dec.) (lit.)
- Boiling Point: 321
- Flash Point: 148
- Refractive Index: 1.6400 (estimate)
- Water Partition Coefficient: Soluble in hot water
- PSA: 64.93000
- LogP: 2.17090
- Sensitiveness: Nitrogen filled storage
- Solubility: Soluble in hot water
5-Bromopyridine-2,3-diamine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Packing Group：III
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Packing Group：III
5-Bromopyridine-2,3-diamine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromopyridine-2,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043711-1g |
2,3-Diamino-5-bromopyridine |
38875-53-5 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 043711-5g |
2,3-Diamino-5-bromopyridine |
38875-53-5 | 95% | 5g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 043711-25g |
2,3-Diamino-5-bromopyridine |
38875-53-5 | 95% | 25g |
￡32.00 | 2022-03-01 | |
| Fluorochem | 043711-100g |
2,3-Diamino-5-bromopyridine |
38875-53-5 | 95% | 100g |
￡105.00 | 2022-03-01 | |
| AstaTech | CL0001-10/G |
2,3-DIAMINO-5-BROMOPYRIDINE |
38875-53-5 | 97% | 10/G |
$55 | 2021-07-03 | |
| AstaTech | CL0001-50/G |
2,3-DIAMINO-5-BROMOPYRIDINE |
38875-53-5 | 97% | 50/G |
$166 | 2021-07-03 | |
| AstaTech | CL0001-250/G |
2,3-DIAMINO-5-BROMOPYRIDINE |
38875-53-5 | 97% | 250/G |
$POA | 2021-07-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D123444-25g |
5-Bromopyridine-2,3-diamine |
38875-53-5 | >98.0%(GC) | 25g |
¥283.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D123444-5g |
5-Bromopyridine-2,3-diamine |
38875-53-5 | >98.0%(GC) | 5g |
¥64.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D123444-100g |
5-Bromopyridine-2,3-diamine |
38875-53-5 | >98.0%(GC) | 100g |
¥1071.90 | 2023-09-03 |
5-Bromopyridine-2,3-diamine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:38875-53-5)5-Bromopyridine-2,3-diamine
Order Number:A6549
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:32
Price ($):467.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:38875-53-5)2,3-Diamino-5-bromopyridine
Order Number:sfd6740
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:38875-53-5)2,3-Diamino-5-bromopyridine
Order Number:LE027
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com
5-Bromopyridine-2,3-diamine Related Literature
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Sheta M. Sheta,Said M. El-Sheikh,Mohkles M. Abd-Elzaher Dalton Trans. 2018 47 4847
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C. L. Leese,H. N. Rydon J. Chem. Soc. 1955 303
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Mahalingavelar Paramasivam,Akhil Gupta,N. Jagadeesh Babu,K. Bhanuprakash,Sheshanath V. Bhosale,V. Jayathirtha Rao RSC Adv. 2016 6 66978
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Guo Yuan,Da-Hao Wang,Feng-Ming Xie,Bo Zhang,Ying-Yuan Hu,Qiang Zhang,Hao-Ze Li,Yan-Qing Li,Jian-Xin Tang,Xin Zhao J. Mater. Chem. C 2023 11 9889
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Tzu-Chau Lin,May-Hui Li,Che-Yu Liu,Ja-Hon Lin,Yu-Kai Shen,Ying-Husan Lee J. Mater. Chem. C 2013 1 2764
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